Cas no 177721-53-8 (1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl-)

• Product Name: 1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl-
• CAS No: 177721-53-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 139291
• PubChem ID: 10608566
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-amine,N-cyclobutyl-
• N-cyclobutyl-1,4-dioxaspiro[4.5]decan-8-amine
• N-CYCLOBUTYL-4-AMINOCYCLOHEXANONE ETHYLENE KETAL
• Q914
• 177721-53-8
• DTXSID80442429
• AKOS011703208
• N-cyclobutyl-4-aminocyclohexanoneethyleneketal

• Inchi： 1S/C12H21NO2/c1-2-10(3-1)13-11-4-6-12(7-5-11)14-8-9-15-12/h10-11,13H,1-9H2
• InChI Key： XIFUMAIGJATMAO-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC2)NC1CCC1

Computed Properties

• Exact Mass: 167.13100
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.03110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals